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Compound of Interest

Compound Name: 2-Thio-UTP (tetrasodium)

Cat. No.: B12367670

Get Quote

Executive Summary
2-Thio-UTP (2-Thiouridine-5'-triphosphate) is a synthetic, high-affinity agonist for the P2Y

receptor, engineered to overcome the limitations of the endogenous ligand, ATP (Adenosine 5'-
triphosphate). While both compounds activate P2Y

with nanomolar-to-micromolar potency, 2-Thio-UTP distinguishes itself through enhanced
proteolytic stability and subtype selectivity.

For drug discovery and mechanistic studies, ATP is often unsuitable due to its rapid hydrolysis

by ecto-nucleotidases (generating ADP/Adenosine) and its promiscuous activation of P2X and

other P2Y receptors. 2-Thio-UTP offers a cleaner pharmacological profile, making it the

superior choice for precise P2Y

interrogation.

Pharmacological Profile Comparison
The following data aggregates potency (
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) and selectivity metrics from standard human recombinant P2Y

assays (e.g., 1321N1 astrocytoma systems).

Table 1: Comparative Agonist Performance
Feature 2-Thio-UTP ATP (Endogenous)

Implication for

Research

P2Y

Potency (

)

0.035 µM (35 nM) 0.08 – 5.8 µM

2-Thio-UTP is

equipotent or superior

to ATP, enabling lower

dosing.

Selectivity Profile

Selective for P2Y

> P2Y

> P2Y

Non-Selective

(Activates P2X, P2Y

, P2Y

)

ATP data is often

confounded by off-

target P2X channel

activation.

Metabolic Stability
High (Resistant to

NTPDases)

Low (Rapidly

hydrolyzed to

ADP/AMP)

ATP degradation

products (ADP) can

activate P2Y

/P2Y

, causing false

positives.

P2Y

Cross-Reactivity

Moderate (

~0.35 µM)

High (Equipotent at

P2Y

/P2Y

in rat)

2-Thio-UTP offers a

~10-fold selectivity

window over P2Y

.

Receptor

Desensitization

Induces robust

desensitization

10-fold less potent at

inducing

desensitization

2-Thio-UTP is better

for studying receptor

internalization

kinetics.
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Critical Insight: The primary error source in P2Y

assays using ATP is the rapid accumulation of ADP, which activates G

-coupled P2Y

or G

-coupled P2Y

. 2-Thio-UTP avoids this metabolic artifact.

Mechanism of Action: G -Coupled Signaling
Both ligands activate the P2Y

receptor, a G protein-coupled receptor (GPCR) that couples primarily to G

/G

. This initiates the Phospholipase C (PLC) cascade, resulting in intracellular calcium
mobilization.[1]

Diagram 1: P2Y Signaling Pathway
The following diagram illustrates the signal transduction pathway activated by 2-Thio-UTP,

leading to the calcium release measured in potency assays.
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Caption: The Gq-PLC-IP3 signaling axis. 2-Thio-UTP binds P2Y2, triggering IP3-mediated

Ca2+ release from the ER, quantifiable via fluorescent dyes.

Experimental Protocol: Calcium Mobilization Assay
To validate the potency (

) of 2-Thio-UTP versus ATP, the Fluorescent Calcium Mobilization Assay is the gold standard.
This protocol ensures minimal artifacts from extracellular calcium influx by focusing on ER
release.

Experimental Workflow

1. Cell Seeding
(1321N1-P2Y2 or CHO)

24h prior

2. Dye Loading
(Fluo-4 AM + Probenecid)

45 min @ 37°C

3. Baseline Read
(RFU Measurement)

10-30 sec

4. Agonist Injection
(2-Thio-UTP vs ATP)

Automated

5. Kinetic Read
(Peak Ca2+ Flux)

120 sec

6. Data Analysis
(Sigmoidal Dose-Response)

Click to download full resolution via product page

Caption: Step-by-step workflow for high-throughput calcium mobilization screening using Fluo-4

AM.

Detailed Methodology
Objective: Determine

values for P2Y

activation.

Reagents:

Cell Line: 1321N1 human astrocytoma cells stably expressing hP2Y

(Null background preferred to avoid P2Y

interference).

Agonists: 2-Thio-UTP (10 mM stock in water) and ATP (freshly prepared).

Detection: Fluo-4 Direct™ Calcium Assay Kit or Fluo-4 AM.
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Buffer: HBSS + 20 mM HEPES, pH 7.4. Probenecid (2.5 mM) is mandatory to prevent dye

leakage.

Step-by-Step Protocol:

Seeding: Plate cells at

cells/well in a black-wall, clear-bottom 96-well plate. Incubate overnight.

Dye Loading:

Remove culture media.

Add 100 µL of Fluo-4 loading solution (containing 2.5 mM Probenecid).

Incubate 30 min at 37°C, then 15 min at room temperature (RT) to minimize artifacts.

Compound Preparation:

Prepare serial dilutions (log-scale) of 2-Thio-UTP (

M to

M).

Note: For ATP, keep solutions on ice until use to prevent hydrolysis.

Measurement (FLIPR / Plate Reader):

Set excitation to 494 nm / emission to 516 nm.

Record baseline fluorescence (

) for 20 seconds.

Inject 20 µL of agonist (5x concentrate).

Record fluorescence (

) for 120 seconds.
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Data Calculation:

Calculate

(Peak Fluorescence minus Baseline / Baseline).

Plot

vs. Log[Agonist].

Fit data to a 4-parameter logistic equation to derive

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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